Cas no 110859-69-3 (4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid)

• Product name: 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
• CAS No: 110859-69-3
• MF: C₆H₈N₂O₂S
• MW: 172.20492
• MDL: MFCD02855638
• CID: 98260
• PubChem ID: 742073

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(methylamino)thiazole-5-carboxylic acid
• 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-methylamino-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid, 4-methyl-2-(methylamino)-
• 2-methylamino-4-methyl-thiazole-5-carboxylic acid
• 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid(SALTDATA: 0.49H2O)
• Albb-005441
• TIMTEC-BB SBB010541
• CHEMBRDG-BB 4010426
• 4-methyl-2-methylamino-5-thiazolecarboxylic acid
• 5-Thiazolecarboxylic acid, 4-Methyl-2-(MethylaMino)-
• FT-0766537
• F0918-1405
• SCHEMBL8554963
• 4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid, AldrichCPR
• Oprea1_856842
• AKOS000300690
• EN300-1243213
• 4-Methyl-2-(methylamino)thiazole-5-carboxylicacid
• MFCD02855638
• 4-methyl-2-methylaminothiazole-5-carboxylic acid
• 2-methylamino-4-methylthiazole-5-carboxylic acid
• 110859-69-3
• DTXSID00353467
• EU-0076200
• VS-09416
• CS-0451144
• DB-027793
• STK500549
• BBL029772

• MDL： MFCD02855638
• Inchi： InChI=1S/C6H8N2O2S/c1-3-4(5(9)10)11-6(7-2)8-3/h1-2H3,(H,7,8)(H,9,10)
• InChI Key： STAHVMUZZJQAEQ-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)O)SC(=NC)N1

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 346.8°C at 760 mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.653
• PSA: 90.46000
• LogP: 1.26440

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives